Cas no 1365244-50-3 (3-methyl-4-(methylcarbamoyl)phenylboronic acid)

• Product Name: 3-methyl-4-(methylcarbamoyl)phenylboronic acid
• CAS No: 1365244-50-3
• MF: C₉H₁₂BNO₃
• MW: 193.007482528687
• MDL: MFCD23163282
• CID: 5243505
• PubChem ID: 66691681
• Update Time: 2025-05-20

3-methyl-4-(methylcarbamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-methyl-4-(methylcarbamoyl)phenyl)boronic acid
• 3-methyl-4-(methylcarbamoyl)phenylboronic acid

• MDL： MFCD23163282
• Inchi： 1S/C9H12BNO3/c1-6-5-7(10(13)14)3-4-8(6)9(12)11-2/h3-5,13-14H,1-2H3,(H,11,12)
• InChI Key： RSIDLBJYHVRPJN-UHFFFAOYSA-N
• SMILES： C(C1C=CC(B(O)O)=CC=1C)(=O)NC

Computed Properties

• Exact Mass: 193.091
• Monoisotopic Mass: 193.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-methyl-4-(methylcarbamoyl)phenylboronic acid

Introduction to 3-methyl-4-(methylcarbamoyl)phenylboronic acid (CAS No. 1365244-50-3)

3-methyl-4-(methylcarbamoyl)phenylboronic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1365244-50-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a boronic acid moiety linked to a phenyl ring with substituents, exhibits unique chemical properties that make it valuable in various synthetic applications, particularly in cross-coupling reactions and as a precursor in drug development.

The molecular structure of 3-methyl-4-(methylcarbamoyl)phenylboronic acid consists of a benzene ring substituted with a methyl group at the 3-position and a methylcarbamoyl group at the 4-position, further functionalized with a boronic acid (-B(OH)₂) group. This arrangement imparts distinct reactivity, making it an interesting candidate for medicinal chemistry and industrial processes. The boronic acid functionality is particularly noteworthy, as it participates in Suzuki-Miyaura cross-coupling reactions, which are fundamental in constructing complex organic molecules.

In recent years, boronic acids have been extensively studied for their role in pharmaceutical applications. The ability of boronic acids to form stable complexes with diols and other polyhydroxy compounds has led to their widespread use in the synthesis of glycosides and other carbohydrate-based drugs. Additionally, boron-containing compounds have shown promise in oncology, with several boronated derivatives being investigated as potential chemotherapeutic agents. The presence of both the methyl and methylcarbamoyl groups in 3-methyl-4-(methylcarbamoyl)phenylboronic acid suggests potential interactions with biological targets, making it a promising scaffold for drug discovery.

The synthesis of 3-methyl-4-(methylcarbamoyl)phenylboronic acid involves multi-step organic transformations, typically starting from commercially available aromatic precursors. The introduction of the boronic acid group often requires halogenation followed by lithiation and borylation steps. The methyl and methylcarbamoyl substituents are typically introduced through nucleophilic substitution or condensation reactions. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and protecting group strategies, are employed to ensure high yield and purity.

The reactivity of 3-methyl-4-(methylcarbamoyl)phenylboronic acid is further enhanced by its ability to undergo various transformations under mild conditions. For instance, it can be used to construct biaryl structures via Suzuki-Miyaura coupling, which is a cornerstone reaction in modern synthetic organic chemistry. This reaction allows for the formation of carbon-carbon bonds between aryl halides or triflates and boronic acids, enabling the creation of complex molecular architectures.

Recent research has highlighted the utility of 3-methyl-4-(methylcarbamoyl)phenylboronic acid in the development of novel materials. Boronate esters derived from this compound have been explored for their potential applications in coordination chemistry and polymer science. The ability to form stable complexes with metals makes it a valuable ligand in catalytic systems. Additionally, its incorporation into polymer matrices has shown promise in enhancing material properties such as thermal stability and mechanical strength.

In the realm of drug discovery, 3-methyl-4-(methylcarbamoyl)phenylboronic acid has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. Its structural features suggest interactions with enzymes and receptors involved in metabolic pathways relevant to diseases such as diabetes and cancer. By modifying its substituents, researchers can fine-tune its pharmacological properties to develop targeted therapies.

The pharmaceutical industry has increasingly relied on boron-containing compounds due to their unique biological activity and chemical versatility. 3-methyl-4-(methylcarbamoyl)phenylboronic acid exemplifies this trend, offering a versatile scaffold for medicinal chemists to explore new drug candidates. Its role in cross-coupling reactions also makes it indispensable in industrial settings where efficient synthesis is paramount.

The future prospects for 3-methyl-4-(methylcarbamoyl)phenylboronic acid are promising, with ongoing studies focusing on optimizing its synthetic routes and expanding its applications. Advances in computational chemistry and automated synthesis techniques are expected to accelerate the discovery of new derivatives with enhanced properties. Furthermore, collaborations between academia and industry will likely drive innovation, leading to novel applications in both pharmaceuticals and materials science.

In conclusion,3-methyl-4-(methylcarbamoyl)phenylboronic acid (CAS No. 1365244-50-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for synthetic chemists, materials scientists, and pharmaceutical researchers alike. As research continues to uncover new applications for this compound,3-methyl-4-(methylcarbamoyl)phenylboronic acid is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.